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Compound of Interest

Compound Name: CP102

CAS No.: 126055-13-8

Cat. No.: B160784

Get Quote

The following table summarizes the quantitative performance data for a selection of

commercially available Human C-Peptide ELISA kits. These kits are based on the sandwich

ELISA principle, where the C-Peptide in the sample is captured by a pre-coated antibody and

then detected by a second, enzyme-conjugated antibody.[4][5][6]
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Feature
Kit A
(Invitrogen)

Kit B
(Abcam)

Kit C
(Calbiotech)

Kit D
(Mercodia)

Kit E (Eagle
Bioscience
s)

Product Code BMS2191-2 ab260064 CP179S 10-1136-01 CPE31-K01

Assay Range
23–1,500

pg/mL[4]

0.7 - 1.9

ng/mL

0.2–10

ng/mL[2]

Varies by

calibrator

Varies by

standard

Sensitivity 2.9 pg/mL[4] 1.45 pg/mL[7] 0.2 ng/mL[2] Not specified Not specified

Sample

Type(s)

Serum,

Plasma,

Urine, Cell

Culture

Supernatant[

4]

Serum,

Plasma,

Urine, Cell

Culture

Media[7]

Serum

Serum,

Plasma,

Urine[6]

Serum,

EDTA-

Plasma[5]

Sample

Volume
50 µL[4] Not specified 50 µL[2] 25 µL[6]

50 µL (for

duplicate)[5]

Assay Time 4 hours[4] 90 minutes[7] Not specified ~2 hours Not specified

Intra-assay

CV
<6%[4] Not specified Not specified Not specified Not specified

Inter-assay

CV
<10%[4] Not specified Not specified Not specified Not specified

Detection

Method

Colorimetric[4

]

Colorimetric[8

]
Colorimetric

Colorimetric[6

]

Colorimetric[5

]

Species

Reactivity
Human[4] Human[7] Human[2] Human[6] Human[5]

Experimental Protocols
The following is a generalized protocol for a typical sandwich ELISA for C-Peptide

quantification. For precise details, always refer to the manufacturer's manual provided with the

specific kit.
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Principle of the Method
The sandwich ELISA method involves the following key steps:

A microplate is pre-coated with a monoclonal antibody specific to human C-Peptide.[4][6]

Standards, controls, and samples are added to the wells, and the C-Peptide present binds to

the immobilized antibody.[4]

After a washing step, a second biotin-conjugated or horseradish peroxidase (HRP)-

conjugated antibody that recognizes a different epitope on the C-Peptide is added, forming a

"sandwich" complex.[4][5]

If a biotinylated detection antibody is used, an enzyme-conjugate like Streptavidin-HRP is

added in a subsequent step.

Following another wash to remove unbound reagents, a substrate solution (e.g., TMB) is

added, which reacts with the HRP to produce a color change.[6]

The reaction is stopped, and the intensity of the color, which is proportional to the amount of

C-Peptide, is measured using a microplate reader at a specific wavelength (e.g., 450 nm).[4]

Reagent Preparation
Wash Buffer: Dilute the concentrated wash buffer with deionized water to the working

concentration as specified in the kit manual.

Standards and Controls: Reconstitute lyophilized standards and controls with the provided

diluent to create a standard curve and for quality control.

Samples: Collect blood samples (serum or plasma) according to standard procedures.[5][6]

If necessary, dilute samples with the provided sample diluent.

Assay Procedure
Add Reagents: Pipette standards, controls, and samples into the appropriate wells of the

microplate.[6]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.thermofisher.com/elisa/product/Human-C-Peptide-ELISA-Kit/BMS2191-2
https://diagenics.co.uk/wp-content/uploads/2024/12/C-peptide-10-1136-01-DfU-v-13_0.pdf
https://www.thermofisher.com/elisa/product/Human-C-Peptide-ELISA-Kit/BMS2191-2
https://www.thermofisher.com/elisa/product/Human-C-Peptide-ELISA-Kit/BMS2191-2
https://eaglebio.com/wp-content/uploads/data-pdf/cpt31-k01-human-c-peptide-elisa-assay-kit-insert.pdf
https://diagenics.co.uk/wp-content/uploads/2024/12/C-peptide-10-1136-01-DfU-v-13_0.pdf
https://www.thermofisher.com/elisa/product/Human-C-Peptide-ELISA-Kit/BMS2191-2
https://eaglebio.com/wp-content/uploads/data-pdf/cpt31-k01-human-c-peptide-elisa-assay-kit-insert.pdf
https://diagenics.co.uk/wp-content/uploads/2024/12/C-peptide-10-1136-01-DfU-v-13_0.pdf
https://diagenics.co.uk/wp-content/uploads/2024/12/C-peptide-10-1136-01-DfU-v-13_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubation 1: Add the detection antibody to each well. Cover the plate and incubate for the

specified time and temperature (e.g., 1 hour at room temperature).[6]

Wash: Aspirate the contents of the wells and wash the plate multiple times with the prepared

wash buffer.[6]

Add Conjugate (if applicable) and Substrate: Add the enzyme conjugate (e.g., Streptavidin-

HRP) and incubate. After another wash step, add the substrate solution to each well and

incubate in the dark.

Stop Reaction: Add the stop solution to each well to terminate the color development.

Read Plate: Measure the absorbance of each well using a microplate reader at the

recommended wavelength.

Data Analysis: Generate a standard curve by plotting the absorbance of the standards

against their known concentrations. Use the standard curve to determine the concentration

of C-Peptide in the samples.

Mandatory Visualizations
C-Peptide and Insulin Signaling Pathway
C-Peptide is cleaved from proinsulin during the synthesis of insulin.[1] While not binding to the

insulin receptor, C-peptide can activate several intracellular signaling pathways, some of which

intersect with the insulin signaling cascade.[9][10] These pathways can influence cellular

functions such as proliferation, growth, and survival.[9]
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Caption: Insulin and C-Peptide signaling pathways.

Sandwich ELISA Experimental Workflow
The following diagram illustrates the sequential steps of a typical sandwich ELISA for C-

Peptide detection.
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Sandwich ELISA Workflow for C-Peptide Detection
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Caption: Workflow of a sandwich ELISA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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